2-(benzylthio)-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[[4-oxo-3-(2-pyrrolidin-1-ylethyl)phthalazin-1-yl]methyl]acetamide
• InChI: InChI=1S/C24H28N4O2S/c29-23(18-31-17-19-8-2-1-3-9-19)25-16-22-20-10-4-5-11-21(20)24(30)28(26-22)15-14-27-12-6-7-13-27/h1-5,8-11H,6-7,12-18H2,(H,25,29)
• InChI Key: SFVMOTCYCFOCNH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCN2C(=O)C3=CC=CC=C3C(=N2)CNC(=O)CSCC4=CC=CC=C4
• Molecular Formula: C24H28N4O2S
• Molecular Weight: 436.6 g/mol
• CAS No.: 1448026-92-3

Description

2-(benzylthio)-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)acetamide is a useful research compound. Its molecular formula is C24H28N4O2S and its molecular weight is 436.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor and Antimicrobial Agents

• Antitumor Activity

  Certain derivatives, such as those incorporating thiophene, pyrimidine, and pyridine moieties, have shown promising antitumor activities. For example, fused pyrimidine acetonitrile derivatives demonstrated significant inhibitory effects on different cell lines, highlighting their potential in cancer therapy (Albratty et al., 2017).

• Antimicrobial Evaluation

  Novel imines and thiazolidinones derived from chlorophenoxylacetamide showed significant antibacterial and antifungal activities. This suggests potential applications in developing new antimicrobial agents (Fuloria et al., 2009).

Corrosion Inhibitors

• Prevention of Corrosion: Synthesized compounds with alkylsulfanyl and N-(pyridin-2-yl)acetamide derivatives have been evaluated as corrosion inhibitors, showing promising efficiencies in acidic and oil mediums. This research underscores the chemical's potential in industrial applications to protect metals against corrosion (Yıldırım & Cetin, 2008).

Enzyme Inhibition

• ACAT Inhibition for Disease Treatment: A closely related compound demonstrated potent inhibition of ACAT-1, an enzyme involved in cholesterol metabolism, exhibiting potential for treating diseases associated with ACAT-1 overexpression. This finding is significant for developing therapies for cardiovascular diseases and other conditions related to cholesterol metabolism (Shibuya et al., 2018).

Synthesis of Heterocycles

• Heterocyclic Chemistry: The utility of cyanoacetamide derivatives in heterocyclic synthesis has been highlighted, with activities ranging from antitumor to antioxidant properties. Such research points to the broad applicability of this compound in synthesizing biologically active molecules (Bialy & Gouda, 2011).